1-(2-Chloro-4,5,6,7-tetrahydrothieno[3,2-c]pyridine-5-carbonyl)-3-(methylsulfonyl)imidazolidin-2-one

• IUPAC Name: 1-(2-chloro-6,7-dihydro-4H-thieno[3,2-c]pyridine-5-carbonyl)-3-methylsulfonylimidazolidin-2-one
• InChI: InChI=1S/C12H14ClN3O4S2/c1-22(19,20)16-5-4-15(12(16)18)11(17)14-3-2-9-8(7-14)6-10(13)21-9/h6H,2-5,7H2,1H3
• InChI Key: NIXVGPFGUPKPPR-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N1CCN(C1=O)C(=O)N2CCC3=C(C2)C=C(S3)Cl
• Molecular Formula: C12H14ClN3O4S2
• Molecular Weight: 363.8 g/mol

Description

1-(2-Chloro-4,5,6,7-tetrahydrothieno[3,2-c]pyridine-5-carbonyl)-3-(methylsulfonyl)imidazolidin-2-one is a useful research compound. Its molecular formula is C12H14ClN3O4S2 and its molecular weight is 363.83. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

Researchers have synthesized new compounds related to imidazolidin-2-ones, aiming to explore their potential in various biological and chemical applications. For instance, imidazo[1,2-a]pyridines substituted at the 3-position were synthesized as potential antiulcer agents, although they showed significant cytoprotective properties rather than antisecretory activity in gastric models (Starrett et al., 1989). Another study focused on the synthesis of ketene aminals with an imidazolidine ring, highlighting a methodology that could be applicable in creating compounds with similar structures to 1-(2-Chloro-4,5,6,7-tetrahydrothieno[3,2-c]pyridine-5-carbonyl)-3-(methylsulfonyl)imidazolidin-2-one for diverse chemical and biological uses (Huang & Tzai, 1986).

Antimicrobial and Antitumor Activities

Compounds structurally related to the chemical have been evaluated for their antimicrobial and antitumor activities. For example, derivatives of imidazolidin-2-one have been explored for their potential antibacterial properties. A study synthesized 1-arylimidazolidine-2-thiones and their methylthio derivatives, demonstrating significant antimicrobial activities, suggesting a pathway for the development of new antimicrobial agents (Sztanke et al., 2006). Additionally, selenium-containing dispiro indolinones, structurally akin to the compound of interest, showed considerable cytotoxicity against cancer cell lines, indicating their potential in cancer research (Novotortsev et al., 2021).